Cas no 133367-99-4 (1-fluoro-4-(1-fluorovinyl)benzene)

• Product name: 1-fluoro-4-(1-fluorovinyl)benzene
• CAS No: 133367-99-4
• MF: C₈H₆F₂
• MW: 140.130049228668
• CID: 1238081
• PubChem ID: 14985082

1-fluoro-4-(1-fluorovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(1-fluoroethenyl)-
• 1-fluoro-4-(1-fluoroethenyl)benzene
• 1-fluoro-4-(1-fluorovinyl)benzene
• SCHEMBL208701
• F1967-2981
• AKOS025212675
• 133367-99-4
• DTXSID80566558

• Inchi： InChI=1S/C8H6F2/c1-6(9)7-2-4-8(10)5-3-7/h2-5H,1H2
• InChI Key： YBDUZUMQXFAADF-UHFFFAOYSA-N
• SMILES： C=C(C1=CC=C(C=C1)F)F

Computed Properties

• Exact Mass: 140.04378
• Monoisotopic Mass: 140.04375652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-fluoro-4-(1-fluorovinyl)benzene

Introduction to 1-Fluoro-4-(1-Fluorovinyl)benzene (CAS No. 133367-99-4)

1-Fluoro-4-(1-fluorovinyl)benzene, with the CAS number 133367-99-4, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluoro-substituted aromatic ring and a fluoro-vinyl group, which confer it with distinct reactivity and stability profiles.

The molecular structure of 1-fluoro-4-(1-fluorovinyl)benzene consists of a benzene ring with a fluorine atom at the 1-position and a fluoro-vinyl group at the 4-position. The presence of these functional groups imparts the molecule with enhanced electronic and steric properties, making it an attractive candidate for a wide range of synthetic transformations and material applications.

Recent research has highlighted the potential of 1-fluoro-4-(1-fluorovinyl)benzene in the development of novel pharmaceuticals. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of fluorinated drugs, which are known for their improved pharmacokinetic properties and enhanced biological activity. Fluorinated compounds are often used to improve the metabolic stability and bioavailability of drugs, making them valuable in the design of new therapeutic agents.

In addition to its pharmaceutical applications, 1-fluoro-4-(1-fluorovinyl)benzene has also been explored for its potential in materials science. The unique electronic properties of this compound make it suitable for use in the development of advanced materials, such as polymers and coatings. Research has demonstrated that incorporating 1-fluoro-4-(1-fluorovinyl)benzene into polymer structures can enhance their thermal stability, mechanical strength, and chemical resistance, making them ideal for use in various industrial applications.

The synthesis of 1-fluoro-4-(1-fluorovinyl)benzene has been extensively studied, and several efficient routes have been developed. One common method involves the reaction of 4-bromofluorobenzene with a fluorinated vinyl reagent under appropriate conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. The ease of synthesis and availability of starting materials further contribute to the practicality of using 1-fluoro-4-(1-fluorovinyl)benzene in both academic and industrial settings.

The physical properties of 1-fluoro-4-(1-fluorovinyl)benzene, such as its boiling point, melting point, and solubility, have been well-characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its low boiling point makes it suitable for use in processes that require low temperature conditions, while its solubility in organic solvents facilitates its use in solution-based reactions.

Safety considerations are an important aspect when handling any chemical compound. While 1-fluoro-4-(1-fluorovinyl)benzene is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks. Additionally, handling and storage should be conducted in well-ventilated areas to prevent inhalation hazards.

In conclusion, 1-fluoro-4-(1-fluorovinyl)benzene (CAS No. 133367-99-4) is a promising compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.